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Compound of Interest

Compound Name: AM103

CAS No.: 1147872-22-7

Cat. No.: B560630

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers using AM103 in animal models. Our goal is to help you overcome

common challenges and improve the efficiency and reproducibility of your experiments.

Troubleshooting Guide
This guide addresses specific issues that may arise during the formulation, administration, and

in vivo evaluation of AM103.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Frequently Asked Questions (FAQs)
Formulation & Administration

Q1: What is a recommended starting vehicle for AM103 for in vivo studies? A1: While the

optimal vehicle may vary depending on the animal model and route of administration, a

common starting point for poorly soluble compounds like AM103 for oral administration is a

suspension or solution in a vehicle such as 0.5% (w/v) methylcellulose in water or a solution

containing a co-solvent like DMSO (not to exceed 5-10% of the final volume) and a

surfactant like Tween® 80 (e.g., 0.5-2%). For intravenous administration, a solution in a

vehicle like 5% DMSO, 40% PEG400, and 55% saline may be considered, but solubility and

tolerability must be tested.

Q2: How should I prepare and store AM103 formulations? A2: It is highly recommended to

prepare AM103 formulations fresh for each experiment to avoid potential degradation or

precipitation. If a stock solution in a solvent like DMSO is prepared, it should be stored at

-20°C or -80°C. Before administration, the stock solution should be thawed and diluted to the

final dosing concentration with the appropriate vehicle. Ensure the final formulation is a

homogenous solution or suspension before administration.

Pharmacokinetics & Dosing

Q3: What are the known pharmacokinetic parameters of AM103? A3: The available data for

AM103 in dogs indicates high bioavailability (64%), low clearance (2.9 mL/min/kg), a low

volume of distribution (0.41 L/kg), and a long intravenous half-life (5.2 hours).[1]
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Pharmacokinetic parameters can vary significantly between species, so it is crucial to

perform PK studies in the specific animal model being used.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Q4: What is a suggested starting dose for AM103 in efficacy studies? A4: Previous studies

have used doses of 1 mg/kg (p.o.) in rats and 10 mg/kg (q.i.d.) in mice.[1] These doses have

been shown to inhibit leukotriene production.[1] A dose-response study is recommended to

determine the optimal dose for your specific model and endpoint.

Mechanism of Action

Q5: What is the mechanism of action of AM103? A5: AM103 is a potent and selective

inhibitor of 5-lipoxygenase-activating protein (FLAP).[1] By inhibiting FLAP, AM103 prevents

the production of leukotrienes, which are inflammatory mediators.

Experimental Protocols
Protocol 1: Oral Gavage Administration in Mice

Animal Preparation: Acclimatize mice to the facility for at least one week before the

experiment. Fast the mice for 4-6 hours before oral dosing to ensure consistent gastric

emptying, but ensure free access to water.

Formulation Preparation: Prepare the AM103 formulation as a homogenous suspension or

solution in the desired vehicle immediately before use. A common vehicle is 0.5%

methylcellulose in sterile water.
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Dosing:

Gently restrain the mouse.

Use a proper-sized, ball-tipped oral gavage needle.

Carefully insert the needle into the esophagus and deliver the formulation directly into the

stomach.

The typical dosing volume for a mouse is 5-10 mL/kg.

Post-Dosing Monitoring: Monitor the animals for any signs of distress or adverse reactions.

For pharmacokinetic studies, collect blood samples at predetermined time points (e.g., 0.25,

0.5, 1, 2, 4, 8, and 24 hours post-dose).

Protocol 2: Intravenous (IV) Administration in Rats

Animal Preparation: Acclimatize rats for at least one week. Anesthetize the rat using an

appropriate anesthetic protocol (e.g., isoflurane inhalation).

Formulation Preparation: Prepare AM103 in a sterile, injectable-grade vehicle suitable for

intravenous administration. Ensure the formulation is a clear solution and free of particulates.

Dosing:

Place the anesthetized rat on a warming pad to maintain body temperature.

Access the lateral tail vein.

Administer the AM103 solution slowly via the tail vein using a 27-gauge needle or smaller.

The typical injection volume for a rat is 1-5 mL/kg.

Post-Dosing Monitoring: Monitor the animal's recovery from anesthesia. Observe for any

immediate adverse reactions. For pharmacokinetic studies, collect blood samples at

appropriate time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).
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Caption: Mechanism of action of AM103 as a FLAP inhibitor.
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Caption: General workflow for a pharmacokinetic study in animal models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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